Cas no 4270-73-9 (1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-)
4270-73-9 structure
Product Name:1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-
CAS No:4270-73-9
MF:C12H18O3
MW:210.269524097443
CID:1515069
PubChem ID:12857484
Update Time:2025-04-21
1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]-
- 2-((benzyloxy)methyl)-2-methylpropane-1,3-diol
- AT35914
- KOQGIHZSLVPISI-UHFFFAOYSA-N
- 4270-73-9
- 2-{(benzyloxy)methyl}-2-methylpropane-1,3-diol
- 2-Benzyloxymethyl-2-methyl-1,3-propanediol
- SCHEMBL5555534
-
- Inchi: 1S/C12H18O3/c1-12(8-13,9-14)10-15-7-11-5-3-2-4-6-11/h2-6,13-14H,7-10H2,1H3
- InChI Key: KOQGIHZSLVPISI-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC(C)(CO)CO
Computed Properties
- Exact Mass: 210.12564
- Monoisotopic Mass: 210.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
1,3-Propanediol, 2-methyl-2-[(phenylmethoxy)methyl]- Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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